(3Ar,6aS)-3a,6a-dimethyl-3,4,5,6-tetrahydro-1H-thieno[3,4-c]pyrrole;hydrochloride

• IUPAC Name: (3aR,6aS)-3a,6a-dimethyl-3,4,5,6-tetrahydro-1H-thieno[3,4-c]pyrrole;hydrochloride
• InChI: InChI=1S/C8H15NS.ClH/c1-7-3-9-4-8(7,2)6-10-5-7;/h9H,3-6H2,1-2H3;1H/t7-,8+
• InChI Key: QLHHYMJTTWOBFO-KVZVIFLMSA-N
• Canonical SMILES: CC12CNCC1(CSC2)C.Cl
• Isomeric SMILES: C[C@]12CNC[C@]1(CSC2)C.Cl
• Molecular Formula: C8H16ClNS
• Molecular Weight: 193.74 g/mol

Description

(3Ar,6aS)-3a,6a-dimethyl-3,4,5,6-tetrahydro-1H-thieno[3,4-c]pyrrole;hydrochloride is a useful research compound. Its molecular formula is C8H16ClNS and its molecular weight is 193.73. The purity is usually 95%.
BenchChem offers high-quality (3Ar,6aS)-3a,6a-dimethyl-3,4,5,6-tetrahydro-1H-thieno[3,4-c]pyrrole;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Ar,6aS)-3a,6a-dimethyl-3,4,5,6-tetrahydro-1H-thieno[3,4-c]pyrrole;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Exposure Assessment

Studies have assessed environmental exposure to various chemical compounds, evaluating the impact of residential proximity to agricultural activity, parental occupational contact, and household use of chemicals. For instance, Babina et al. (2012) investigated the extent of environmental exposure to organophosphorus (OP) and pyrethroid (PYR) compounds in children, revealing widespread exposure in the population studied. They utilized advanced techniques such as liquid chromatography/tandem mass spectrometry for detecting metabolites indicative of exposure, underscoring the importance of understanding exposure levels for public health policy development (Babina et al., 2012).

Toxicokinetic Studies

Research has also focused on the toxicokinetics of various compounds, such as trichloroethylene and tetrachloroethylene, to understand their behavior at environmental exposure levels. For example, Chiu et al. (2007) conducted a study involving human volunteers exposed to these solvents, analyzing blood and urine samples to understand their toxicokinetic profiles. Such studies provide valuable insights into the metabolism, clearance, and potential health impacts of these substances, contributing to risk assessment and regulatory decision-making (Chiu et al., 2007).

Dermatological Applications

In the field of dermatology, research has been conducted on compounds such as pyruvic acid for their potential in treating various skin conditions. Berardesca et al. (2006) assessed the efficacy and tolerability of a new 50% pyruvic acid peel formulation in treating conditions like photodamage, superficial scarring, and melasma. Their study, which included clinical and instrumental evaluations, highlighted the compound's potential in improving skin conditions without significant adverse effects, emphasizing the importance of innovative formulations in enhancing treatment outcomes (Berardesca et al., 2006).